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Compound of Interest

Compound Name: 2,3-Dimethylbenzoic acid

Cat. No.: B195844 Get Quote

An In-depth Technical Guide to 2,3-Dimethylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,3-Dimethylbenzoic acid, also known by synonyms such as Hemellitic acid and vic.-o-Xylylic

acid, is an aromatic carboxylic acid with the chemical formula C₉H₁₀O₂.[1][2] Its structure,

featuring a benzoic acid core with two methyl groups at the 2 and 3 positions, makes it a

valuable intermediate and building block in various fields of chemical synthesis.[3] This

technical guide provides a comprehensive overview of its chemical and physical properties,

spectroscopic data, synthesis protocols, applications, and safety information.

Chemical and Physical Properties
2,3-Dimethylbenzoic acid is a white to off-white crystalline powder.[3] It is functionally related

to benzoic acid.[2] Key quantitative properties are summarized in the tables below for easy

reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 603-79-2 [1][2][3]

Molecular Formula C₉H₁₀O₂ [1][4]

Molecular Weight 150.17 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[3][5]

Melting Point 144-146 °C [3][6]

Boiling Point 281.5 ± 9.0 °C at 760 mmHg [3]

Density 1.1 ± 0.1 g/cm³ [3]

Flash Point 129.6 ± 13.4 °C [3]

pKa 4.02 [7]

Solubility in water Very soluble [7]

Table 2: Chemical Identifiers
Identifier Value Reference

IUPAC Name 2,3-dimethylbenzoic acid [2][4]

InChI

InChI=1S/C9H10O2/c1-6-4-3-

5-8(7(6)2)9(10)11/h3-5H,1-

2H3,(H,10,11)

[2][6]

InChIKey
RIZUCYSQUWMQLX-

UHFFFAOYSA-N
[4][6]

SMILES CC1=C(C(=CC=C1)C(=O)O)C [2][4]

EC Number 210-058-0 [2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,3-
Dimethylbenzoic acid. Key spectral data are summarized below.
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Table 3: Spectroscopic Data Summary
Spectroscopy Key Features Reference

¹H NMR
Spectra available for

reference.
[8]

¹³C NMR
Spectra available for

reference.
[8]

IR
Spectra available for

reference.
[2][9]

Mass Spectrometry
Spectra available for

reference.
[2]

Experimental Protocols
Synthesis of 2,3-Dimethylbenzoic Acid from o-Xylene
A common synthetic route to 2,3-Dimethylbenzoic acid involves the reaction of o-xylene.[10]

While specific reaction conditions can vary, a general procedure is outlined below.

Materials:

o-Xylene

A suitable carboxylating agent (e.g., carbon dioxide with a strong base)

An appropriate solvent (e.g., ether)

Hydrochloric acid (1 mol/L)

Sodium hydroxide solution (10% w/w)

Procedure:

The reaction is initiated by treating o-xylene with a carboxylating agent in a suitable solvent.

Upon completion of the reaction, 150 mL of water is added, and the mixture is stirred for 30

minutes.[11]
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The reaction mixture is then extracted three times with 50 mL of ether.[11]

The organic phases are combined, concentrated, and dried to yield the crude 2,3-
dimethylbenzoic acid as an off-white solid.[11]

Purification by Recrystallization
The crude product can be purified to obtain a white solid.

Procedure:

The crude 2,3-dimethylbenzoic acid is dissolved in 20 mL of a 10% (w/w) sodium

hydroxide solution.[11]

The solution is filtered to remove any insoluble matter.[11]

The pH of the filtrate is adjusted to 1 using 1 mol/L hydrochloric acid and left to stand at room

temperature for 60 minutes to allow for precipitation.[11]

For further crystallization, the mixture is cooled to -10°C.[11]

The resulting crystals are collected by filtration and dried to yield pure, white 2,3-
dimethylbenzoic acid.[11]

Spectroscopic Characterization
For characterization, standard spectroscopic techniques are employed.

NMR Spectroscopy: A small sample (5-10 mg) is dissolved in a deuterated solvent (e.g.,

CDCl₃ or DMSO-d₆) and analyzed using a high-field NMR spectrometer.[12]

IR Spectroscopy: The infrared spectrum can be obtained using techniques such as KBr

pellet or Attenuated Total Reflectance (ATR).[2][9]

Mass Spectrometry: The molecular weight and fragmentation pattern can be determined

using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[2]

Applications in Research and Drug Development
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2,3-Dimethylbenzoic acid serves as a key intermediate in the synthesis of various biologically

active molecules.

Veterinary Medicine: It is a crucial precursor in the production of medetomidine, a sedative

and analgesic agent used in veterinary medicine.[3][13]

Trypanosoma brucei Inhibitors: It is used as a reagent in the synthesis of pyridyl

benzamides, which are being investigated as inhibitors for the kinetoplastid Trypanosoma

brucei, the parasite responsible for African sleeping sickness.[3][11]

Neuroactive Compounds: It is also a reagent in the synthesis of 2,3-Dihydro-1H-isoindole-4-

carboxylic Acid derivatives, which are explored for the treatment of various neurological and

psychiatric disorders, including neurodegenerative diseases, depression, and anxiety.[11]

Organic Synthesis: Beyond specific pharmaceutical applications, it is a versatile reagent in

broader organic synthesis for creating complex organic molecules for materials science and

agrochemicals.[13] Benzoic acid and its derivatives have shown potential in cancer research.

[14][15]

Safety and Handling
2,3-Dimethylbenzoic acid is classified as an irritant.[2]

Hazards: It causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).[2][16][17]

Handling: Handle with gloves, and use proper glove removal techniques.[16] Avoid dust

formation and breathing dust, vapor, mist, or gas.[7][16] Ensure adequate ventilation.[16]

Wash thoroughly after handling.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like oxidizing agents.[7]

First Aid:

Skin Contact: Wash with plenty of soap and water.[5]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[16]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[7]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water.[7] In all cases of exposure, seek medical attention.

[7]

Logical Workflow
The following diagram illustrates the general workflow from synthesis to characterization and

application of 2,3-Dimethylbenzoic acid.
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Caption: Workflow for Synthesis and Analysis of 2,3-Dimethylbenzoic Acid.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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